![molecular formula C19H21ClN2O6S B7693281 4-methanesulfonamido-N-(3-methylbutyl)benzene-1-sulfonamide](/img/structure/B7693281.png)
4-methanesulfonamido-N-(3-methylbutyl)benzene-1-sulfonamide
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Overview
Description
4-methanesulfonamido-N-(3-methylbutyl)benzene-1-sulfonamide, also known as MSB, is a sulfonamide compound that has been widely used in scientific research applications. This compound is commonly used as a tool for studying the function and activity of proteins in various biological systems.
Mechanism of Action
4-methanesulfonamido-N-(3-methylbutyl)benzene-1-sulfonamide works by binding to the active site of carbonic anhydrase enzymes, inhibiting their activity and reducing the production of bicarbonate ions. This inhibition can have a range of effects on biological processes, depending on the specific system being studied.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are largely dependent on the specific system being studied. In general, this compound has been shown to have a range of effects on cellular metabolism, pH regulation, and other biological processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-methanesulfonamido-N-(3-methylbutyl)benzene-1-sulfonamide in lab experiments is its specificity for carbonic anhydrase enzymes, which allows researchers to selectively inhibit these enzymes without affecting other biological processes. However, this compound also has limitations, including its potential toxicity and the need for careful dosing and handling.
Future Directions
There are many potential future directions for research involving 4-methanesulfonamido-N-(3-methylbutyl)benzene-1-sulfonamide. Some possible areas of focus include the development of new this compound analogs with improved specificity and efficacy, the use of this compound in the study of other biological processes beyond carbonic anhydrase activity, and the exploration of this compound as a potential therapeutic agent for a range of diseases and conditions.
Synthesis Methods
The synthesis of 4-methanesulfonamido-N-(3-methylbutyl)benzene-1-sulfonamide involves the reaction of 4-nitrobenzenesulfonyl chloride with 3-methyl-1-butylamine, followed by reduction with sodium dithionite. This process yields the final product, this compound, with a high level of purity.
Scientific Research Applications
4-methanesulfonamido-N-(3-methylbutyl)benzene-1-sulfonamide has been widely used as a tool for studying the function and activity of proteins in various biological systems. Specifically, this compound has been used to study the activity of carbonic anhydrase enzymes, which are involved in the regulation of pH in many biological processes.
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-[4-(butylsulfamoyl)-2-chlorophenoxy]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O6S/c1-2-3-8-21-29(24,25)14-5-7-16(15(20)10-14)26-11-19(23)22-13-4-6-17-18(9-13)28-12-27-17/h4-7,9-10,21H,2-3,8,11-12H2,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSNFIXITZKKTLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNS(=O)(=O)C1=CC(=C(C=C1)OCC(=O)NC2=CC3=C(C=C2)OCO3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.